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Compound of Interest

Compound Name: 3,5-Diethylaniline

Cat. No.: B13564627 Get Quote

Overall Synthesis Pathway
The transformation of benzene into 3,5-diethylaniline is achieved through a four-step

sequence. The process begins with the introduction of two ethyl groups to the benzene ring,

followed by the separation of the desired meta-isomer. Subsequently, a nitro group is installed

at the 5-position, which is then reduced to the target primary amine.
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Benzene

Diethylbenzene Isomers
(ortho, meta, para)

Step 1: Diethylation

m-Diethylbenzene

Step 2: Isolation

1,3-Diethyl-5-nitrobenzene

Step 3: Nitration

3,5-Diethylaniline

Step 4: Reduction

Reactants Products

C₂H₄

+

AlCl₃ o, m, p-Diethylbenzene
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Diethylbenzene
Isomer Mixture

Fractional Distillation

GC Analysis o- and p- Isomer Fractions

Re-distill

m-Diethylbenzene (>95%)

Purity OK

Reactants Product

HNO₃

+

H₂SO₄, <10°C 1,3-Diethyl-5-nitrobenzene

Reactant Product

1,3-Diethyl-5-nitrobenzene 1. SnCl₂·2H₂O, EtOH, Reflux
2. NaOH(aq) 3,5-Diethylaniline
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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